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Compound of Interest

Compound Name: L-Aspartic acid-1,4-13C2,15N

Cat. No.: B12416701 Get Quote

Essential Safety and Handling of L-Aspartic acid-
1,4-13C2,15N
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical reagents is paramount. This document provides immediate, essential

safety and logistical information for L-Aspartic acid-1,4-13C2,15N, a stable isotope-labeled

non-essential amino acid. While this compound is considered non-hazardous, adherence to

proper laboratory protocols is crucial to maintain a safe research environment.[1]

Personal Protective Equipment (PPE)
When handling L-Aspartic acid-1,4-13C2,15N, appropriate personal protective equipment

must be worn to minimize exposure and ensure personal safety. The required PPE includes:

Eye Protection: Safety glasses with side shields or chemical safety goggles should be worn

to protect against dust particles.[2][3]

Hand Protection: Chemically resistant gloves, such as nitrile gloves, are recommended to

prevent skin contact.[2][3] Gloves should be inspected for any tears or degradation before

use and disposed of properly after handling the compound.[3]

Body Protection: A laboratory coat or other protective clothing is necessary to prevent skin

contact.[2][3] Lab coats should be kept buttoned.
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Respiratory Protection: In situations where dust may be generated, such as weighing the

powder, a dust mask (e.g., N95 or P1 type) is recommended.[3] Work should be conducted

in a well-ventilated area, and for larger quantities or when aerosolization is a risk, a chemical

fume hood is advised.[2]

Health and Safety Data
L-Aspartic acid and its isotopically labeled forms are generally considered to have low toxicity.

However, inhalation of dust may cause respiratory tract irritation, and it may cause skin and eye

irritation upon contact.[3][4] To the best of our knowledge, the chemical, physical, and

toxicological properties have not been thoroughly investigated.[3]

Hazard Description NFPA Rating

Inhalation

May be harmful if inhaled and

may cause respiratory tract

irritation.[3]

Health Hazard: 0[3]

Skin Contact

May be harmful if absorbed

through the skin and may

cause skin irritation.[3]

Fire Hazard: 0[3]

Eye Contact May cause eye irritation.[3] Reactivity Hazard: 0[3]

Ingestion
May be harmful if swallowed.

[3]

Handling and Storage
Proper handling and storage procedures are critical to maintain the integrity of the product and

the safety of laboratory personnel.

Handling:

Avoid the formation of dust and aerosols.[3] When weighing the powdered compound, do

so in a draft-shielded balance or a fume hood.[2]

Ensure adequate ventilation in the work area.[5]
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Practice good laboratory hygiene: wash hands thoroughly after handling, and before

breaks.[3] Do not eat, drink, or smoke in the laboratory.[2][4]

Storage:

Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.

[3][5]

Store at room temperature, away from light and moisture.

Keep separated from strong oxidants.[4]

Spills, Leaks, and Disposal
In the event of a spill, follow these procedures to ensure safe cleanup and disposal.

Spill Cleanup:

Wear appropriate PPE, including gloves, safety goggles, and a lab coat.[2]

Avoid generating dust.[3] If appropriate, moisten the spilled substance first to prevent

dusting.[4]

Carefully sweep or scoop up the spilled material and place it into a suitable, closed

container for disposal.[3][4]

Clean the spill area with soap and water.[2]

Disposal:

Waste containing L-Aspartic acid-1,4-13C2,15N should be handled in accordance with

local, state, and federal regulations for chemical waste.[2]

As stable isotopes are not radioactive, no special precautions for radioactivity are

necessary.[2] The disposal procedures are generally the same as for the unlabeled

compound.[2]
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Dispose of the unused product and contaminated materials through a licensed disposal

company.[3]

Operational Workflow
The following diagram outlines the standard operating procedure for handling L-Aspartic acid-
1,4-13C2,15N from receipt to disposal, ensuring a safe and efficient workflow.
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Operational Workflow for Handling L-Aspartic acid-1,4-13C2,15N

Receiving and Storage

Handling and Experimentation

Waste Management and Disposal

Receive Shipment

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Retrieve for Use

Weigh Compound in Fume Hood or Vented Enclosure

Prepare Solution as per Protocol

Conduct Experiment

Decontaminate Glassware and Surfaces

Post-Experiment

Collect Waste in Labeled, Sealed Containers

Dispose of Waste via Licensed Contractor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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